![molecular formula C14H13BrClNO B2363373 4-Bromo-2-{[(2-chlorobenzyl)amino]methyl}phenol CAS No. 1223888-09-2](/img/structure/B2363373.png)
4-Bromo-2-{[(2-chlorobenzyl)amino]methyl}phenol
Overview
Description
“4-Bromo-2-{[(2-chlorobenzyl)amino]methyl}phenol” is a chemical compound with the molecular formula C14H13BrClNO and a molecular weight of 326.62 . It is also known as chlorhexidine.
Synthesis Analysis
The synthesis of “4-Bromo-2-{[(2-chlorobenzyl)amino]methyl}phenol” can be achieved from 5-bromo-2-chloro-4’-ethoxydiphenylmethane .Molecular Structure Analysis
The molecular structure of “4-Bromo-2-{[(2-chlorobenzyl)amino]methyl}phenol” contains a total of 32 bonds, including 19 non-H bonds, 12 multiple bonds, 4 rotatable bonds, 12 aromatic bonds, 2 six-membered rings, 1 secondary amine (aliphatic), and 1 aromatic hydroxyl .Scientific Research Applications
Diabetes Treatment
This compound has been identified as a potential therapeutic agent for diabetes. It may be involved in mechanisms that regulate blood sugar levels and could be a target for new antidiabetic drugs .
Antiseptic and Disinfectant
Known for its antiseptic properties, this chemical is widely used in the medical industry to prevent and treat infections. It’s particularly effective in hospital settings for sterilizing surgical instruments and cleaning wounds.
Chemical Synthesis
It serves as a precursor in various chemical syntheses, especially in the production of complex organic molecules. Its reactivity with other compounds makes it valuable for creating new chemical entities .
Material Science
In material science, this compound could be used to modify the surface properties of materials, potentially leading to the development of new coatings or additives that enhance material durability or functionality .
Biological Studies
Researchers utilize this compound in biological studies to understand cellular processes. It might be involved in signaling pathways or as a marker to track biological transformations .
Pharmaceutical Development
The compound’s properties make it a candidate for drug development, particularly in designing drugs with specific binding affinities or activities. It could lead to new treatments for various diseases .
Analytical Chemistry
In analytical chemistry, it can act as a reagent or a standard for calibrating instruments. Its stable structure allows for precise measurements and quality control in laboratory settings .
Environmental Science
This compound might be used in environmental science to study pollution patterns or in the development of sensors that detect hazardous substances in the environment .
Mechanism of Action
Pharmacokinetics
The molecular weight of the compound is 32662 , which may influence its bioavailability and pharmacokinetic properties.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Bromo-2-{[(2-chlorobenzyl)amino]methyl}phenol . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets.
properties
IUPAC Name |
4-bromo-2-[[(2-chlorophenyl)methylamino]methyl]phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrClNO/c15-12-5-6-14(18)11(7-12)9-17-8-10-3-1-2-4-13(10)16/h1-7,17-18H,8-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNEQUURDSZJINC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNCC2=C(C=CC(=C2)Br)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-{[(2-chlorobenzyl)amino]methyl}phenol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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